![molecular formula C19H21N3O4 B4659206 3-methyl-4-nitro-N-[3-(pentanoylamino)phenyl]benzamide](/img/structure/B4659206.png)
3-methyl-4-nitro-N-[3-(pentanoylamino)phenyl]benzamide
Overview
Description
3-methyl-4-nitro-N-[3-(pentanoylamino)phenyl]benzamide is a chemical compound that belongs to the class of benzamides. It is a yellow crystalline solid with a molecular weight of 365.4 g/mol. This compound has been studied extensively in the field of medicinal chemistry due to its potential applications as a drug.
Scientific Research Applications
3-methyl-4-nitro-N-[3-(pentanoylamino)phenyl]benzamide has been studied extensively for its potential applications in the field of medicinal chemistry. It has been shown to exhibit anticancer activity by inhibiting the growth of cancer cells. Additionally, it has been studied for its potential use as an anti-inflammatory agent and as a treatment for neurological disorders such as Alzheimer's disease.
Mechanism of Action
The exact mechanism of action of 3-methyl-4-nitro-N-[3-(pentanoylamino)phenyl]benzamide is not fully understood. However, it has been shown to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. Additionally, it has been shown to modulate the activity of certain neurotransmitters in the brain, which may contribute to its potential use as a treatment for neurological disorders.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not fully understood. However, it has been shown to exhibit cytotoxic effects on cancer cells and to modulate the activity of certain neurotransmitters in the brain. Additionally, it has been shown to exhibit anti-inflammatory activity.
Advantages and Limitations for Lab Experiments
One advantage of using 3-methyl-4-nitro-N-[3-(pentanoylamino)phenyl]benzamide in lab experiments is its potential as a drug candidate for the treatment of cancer and neurological disorders. Additionally, it is relatively easy to synthesize and is commercially available. However, one limitation is that its exact mechanism of action is not fully understood, which may hinder its development as a drug.
Future Directions
There are several future directions for research on 3-methyl-4-nitro-N-[3-(pentanoylamino)phenyl]benzamide. One direction is to further elucidate its mechanism of action, which may lead to the development of more effective drugs. Additionally, further studies are needed to determine its potential as an anti-inflammatory agent and to investigate its potential use in combination with other drugs. Finally, more research is needed to determine its safety and efficacy in clinical trials.
properties
IUPAC Name |
3-methyl-4-nitro-N-[3-(pentanoylamino)phenyl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O4/c1-3-4-8-18(23)20-15-6-5-7-16(12-15)21-19(24)14-9-10-17(22(25)26)13(2)11-14/h5-7,9-12H,3-4,8H2,1-2H3,(H,20,23)(H,21,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MMSKCMWIXKHMNB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(=O)NC1=CC(=CC=C1)NC(=O)C2=CC(=C(C=C2)[N+](=O)[O-])C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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